Cas no 61415-76-7 (9,10-Anthracenedione, 2,3-dimethyl-1-nitro-)

• Product Name: 9,10-Anthracenedione, 2,3-dimethyl-1-nitro-
• CAS No: 61415-76-7
• MF: C₁₆H₁₁NO₄
• MW: 281.262844324112
• CID: 480320
• PubChem ID: 12307094
• Update Time: 2025-04-19

9,10-Anthracenedione, 2,3-dimethyl-1-nitro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 2,3-dimethyl-1-nitro-
• 2,3-dimethyl-1-nitroanthracene-9,10-dione
• 61415-76-7
• DTXSID10486851

• Inchi： 1S/C16H11NO4/c1-8-7-12-13(14(9(8)2)17(20)21)16(19)11-6-4-3-5-10(11)15(12)18/h3-7H,1-2H3
• InChI Key： BLFAJAWAAYGJGW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2=CC(C)=C(C)C(=C21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 281.06883
• Monoisotopic Mass: 281.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 77.28